Cas no 23597-15-1 (3,5-Diiodopyridin-2-amine)
3,5-Diiodopyridin-2-amine structure
Product Name:3,5-Diiodopyridin-2-amine
CAS No:23597-15-1
MF:C5H4I2N2
MW:345.907605171204
MDL:MFCD02663852
CID:88455
PubChem ID:350960
Update Time:2025-04-18
3,5-Diiodopyridin-2-amine Chemical and Physical Properties
Names and Identifiers
-
- 3,5-Diiodopyridin-2-amine
- 2-Amino-3,5-diiodopyridine
- 3,5-Diiodo-pyridin-2-ylamine
- 2-amino-3,5-diidopyridine
- 2-Pyridinamine,3,5-diiodo
- 3,5-diiodo-[2]pyridylamine
- 3,5-diiodo-2-aminopyridine
- 3,5-Dijod-[2]pyridylamin
- 3,5-Diiodo-2-pyridinamine
- 2-Pyridinamine, 3,5-diiodo-
- NSC517261
- 2-Pyridinamine,3,5-diiodo-
- BCP10142
- FCH1325674
- AX8069815
- ST24041240
- Z2484
- SB52252
- YAA59715
- FT-0698066
- DS-17654
- DTXSID70325757
- AMY6215
- 23597-15-1
- I10214
- NSC-517261
- CS-0103376
- AKOS001476411
- MFCD02663852
- SCHEMBL1721286
- DB-082311
-
- MDL： MFCD02663852
- Inchi： 1S/C5H4I2N2/c6-3-1-4(7)5(8)9-2-3/h1-2H,(H2,8,9)
- InChI Key： QLJWHQFRDOOATP-UHFFFAOYSA-N
- SMILES： IC1=CC(=CN=C1N)I
Computed Properties
- Exact Mass: 345.84600
- Monoisotopic Mass: 345.846
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 9
- Rotatable Bond Count: 0
- Complexity: 99
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 2
- XLogP3: 1.8
- Topological Polar Surface Area: 38.9
Experimental Properties
- Color/Form: solid
- Density: 2.679
- Boiling Point: 373.7°Cat760mmHg
- Flash Point: 179.8°C
- Refractive Index: 1.784
- PSA: 38.91000
- LogP: 2.45420
- Sensitiveness: Light Sensitive
- Solubility: Not determined
3,5-Diiodopyridin-2-amine Security Information
- Hazard Category Code： 22-36/37/38
- Safety Instruction： 26-36/37
3,5-Diiodopyridin-2-amine Customs Data
- HS CODE：2933399090
- Customs Data：
China Customs Code:
2933399090Overview:
2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
3,5-Diiodopyridin-2-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 222655-1g |
3,5-Diiodopyridin-2-amine |
23597-15-1 | 95% | 1g |
￡26.00 | 2022-03-01 | |
| Ambeed | A185489-250mg |
3,5-Diiodopyridin-2-amine |
23597-15-1 | 98% | 250mg |
$5.0 | 2024-07-28 | |
| Ambeed | A185489-1g |
3,5-Diiodopyridin-2-amine |
23597-15-1 | 98% | 1g |
$11.0 | 2024-07-28 | |
| Ambeed | A185489-5g |
3,5-Diiodopyridin-2-amine |
23597-15-1 | 98% | 5g |
$22.0 | 2024-07-28 | |
| Ambeed | A185489-25g |
3,5-Diiodopyridin-2-amine |
23597-15-1 | 98% | 25g |
$108.0 | 2024-07-28 | |
| Chemenu | CM175755-5g |
3,5-Diiodo-pyridin-2-ylamine |
23597-15-1 | 95% | 5g |
$102 | 2021-08-05 | |
| Chemenu | CM175755-10g |
3,5-Diiodo-pyridin-2-ylamine |
23597-15-1 | 95% | 10g |
$184 | 2021-08-05 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | D857629-250mg |
3,5-Diiodopyridin-2-amine |
23597-15-1 | ≥98% | 250mg |
￥78.30 | 2022-01-10 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | D857629-1g |
3,5-Diiodopyridin-2-amine |
23597-15-1 | ≥98% | 1g |
￥213.00 | 2022-01-10 | |
| Chemenu | CM175755-25g |
3,5-Diiodo-pyridin-2-ylamine |
23597-15-1 | 95% | 25g |
$149 | 2022-06-11 |
3,5-Diiodopyridin-2-amine Related Literature
-
Damoder Reddy Motati,Radhika Amaradhi,Thota Ganesh Org. Chem. Front. 2021 8 466
-
Jinshan Gao,Bart?omiej J. Jankiewicz,Jennifer Reece,Huaming Sheng,Christopher J. Cramer,John J. Nash,Hilkka I. Kentt?maa Chem. Sci. 2014 5 2205
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